N-tert-butyl-N-(isopropylideneamino)-benzamide

• Molecular Formula: C14H20N2O
• Molecular Weight: 232.32 g/mol
• IUPAC Name: N-tert-butyl-N-(propan-2-ylideneamino)benzamide
• InChI: InChI=1S/C14H20N2O/c1-11(2)15-16(14(3,4)5)13(17)12-9-7-6-8-10-12/h6-10H,1-5H3
• InChI Key: ZRTGPMYYZFFHOY-UHFFFAOYSA-N
• Canonical SMILES: CC(=NN(C(=O)C1=CC=CC=C1)C(C)(C)C)C

Description

N-tert-butyl-N-(isopropylideneamino)-benzamide is a useful research compound. Its molecular formula is C14H20N2O and its molecular weight is 232.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Acetone tert-butylhydrazone (2.0 g) is admixed with 4.4 g of benzoyl chloride and 15 mL of 10% sodium hydroxide. The mixture is stirred until the benzoyl chloride odor is no longer detectable. The resulting product is then dissolved in ether and dried over magnesium sulfate. Evaporation of the solvent from the mixture leaves acetone N-tert-butyl-N-benzoylhydrazone, b.p. 100°-103° C. This product also is referred to as 1-tert-butyl-2-isopropylidenehydrazide of benzoic acid.